Cas no 865759-24-6 (2-[(6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)methyl]-4-fluorobenzonitrile)

• Product Name: 2-[(6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)methyl]-4-fluorobenzonitrile
• CAS No: 865759-24-6
• MF: C₁₃H₉ClFN₃O₂
• MW: 293.680865049362
• MDL: MFCD23695357
• CID: 1095637
• PubChem ID: 23089358
• Update Time: 2025-05-20

2-[(6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)methyl]-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((6-chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-4-fluorobenzonitrile
• 2-[(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-4-fluorobenzonitrile
• Benzonitrile, 2-[(6-chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-4-fluoro-
• DNCGCZRILRRTMK-UHFFFAOYSA-N
• BCP10860
• 2-(6-Chloro-3-methyl-2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-ylmethyl)-4-fluoro-benzonitrile
• 2-[[6-Chloro-3-met
• 2-[(6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)methyl]-4-fluorobenzonitrile
• 2-[(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-4-fluorobenzonitrile (ACI)
• 2-[(6-Chloro-3-methyl-2,4-dioxopyrimidin-1-yl)methyl]-4-fluorobenzonitrile
• CS-M2175
• 865759-24-6
• SB59591
• DB-329042
• CS-13614
• AC-29070
• AKOS025287182
• C13H9ClFN3O2
• SCHEMBL305972

• MDL： MFCD23695357
• Inchi： 1S/C13H9ClFN3O2/c1-17-12(19)5-11(14)18(13(17)20)7-9-4-10(15)3-2-8(9)6-16/h2-5H,7H2,1H3
• InChI Key： DNCGCZRILRRTMK-UHFFFAOYSA-N
• SMILES： N#CC1C(CN2C(=O)N(C)C(=O)C=C2Cl)=CC(F)=CC=1

Computed Properties

• Exact Mass: 293.0367324g/mol
• Monoisotopic Mass: 293.0367324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 1.5

2-[(6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)methyl]-4-fluorobenzonitrile Security Information

• Storage Condition：(BD297237)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-[(6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)methyl]-4-fluorobenzonitrile

Introduction to 2-[(6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)methyl]-4-fluorobenzonitrile (CAS No. 865759-24-6)

2-[(6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)methyl]-4-fluorobenzonitrile (CAS No. 865759-24-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its fused heterocyclic system and functional groups, makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-[(6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)methyl]-4-fluorobenzonitrile features a benzonitrile moiety attached to a substituted tetrahydropyrimidine ring. The presence of a 6-chloro group and a 3-methyl group on the pyrimidine ring enhances its pharmacological properties by influencing its interactions with biological targets. Additionally, the 4-fluorobenzonitrile component introduces fluorine atoms, which are often used in medicinal chemistry to modulate metabolic stability and binding affinity. These structural features collectively contribute to the compound's potential as an intermediate in synthesizing novel therapeutic agents.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and infectious disorders. Pyrimidine derivatives have emerged as key scaffolds in this endeavor due to their ability to mimic natural biomolecules and interfere with critical biological processes. The compound 2-[(6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)methyl]-4-fluorobenzonitrile has been studied for its potential role in inhibiting enzymes such as kinases and phosphodiesterases, which are often overexpressed in pathological conditions.

One of the most compelling aspects of this compound is its mechanism of action. The tetrahydropyrimidine core is known to exhibit inhibitory effects on various protein kinases by competing with ATP binding sites. The chloro and methyl substituents further enhance its binding affinity by forming hydrogen bonds and hydrophobic interactions with the target enzyme. Moreover, the fluorobenzonitrile group contributes to the compound's metabolic stability by preventing rapid degradation in vivo. These properties make it an attractive candidate for further development into a drug candidate.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry due to their ability to improve pharmacokinetic profiles. The introduction of fluorine atoms can enhance lipophilicity, reduce metabolic clearance, and increase target specificity. In the case of 2-[(6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)methyl]-4-fluorobenzonitrile, the 4-fluoro substituent plays a crucial role in modulating its pharmacological properties. This modification has been shown to increase binding affinity to protein targets while minimizing off-target effects.

The synthesis of 2-[(6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)methyl]-4-fluorobenzonitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the tetrahydropyrimidine ring through cyclization reactions involving urea derivatives or amidines. Subsequent functionalization with chloro and methyl groups introduces additional pharmacophoric elements into the molecule. Finally, coupling with 4-fluorobenzonitrile completes the synthesis and yields the desired compound.

The analytical characterization of this compound has been thoroughly investigated using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed information about the molecular structure and purity of the compound. Additionally， X-ray crystallography has been employed to determine the three-dimensional structure of 2-[(6-chloro)-3-methyl--dioxotetrahydropyrimidin--methyl]-(benzoyl)-fluorobenzonitrile, which has been crucial for understanding its interactions with biological targets.

In terms of biological activity, 865759-(24)-6 has shown promising results in preclinical studies conducted on various cell lines and animal models. Preliminary data suggest that it exhibits inhibitory effects on several kinases involved in cancer progression, such as EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2). These findings have prompted further investigation into its potential as an anticancer agent.

Moreover, 865759-(24)-6 has also demonstrated anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Chronic inflammation is implicated in various diseases, including autoimmune disorders and cardiovascular diseases, making this compound a valuable candidate for therapeutic intervention.

The development of novel therapeutic agents requires rigorous testing to ensure safety and efficacy before human clinical trials can begin. Current research efforts are focused on optimizing synthetic routes to improve yield and scalability while minimizing impurities that could affect biological activity or safety profiles.

Future directions for research on [865759-(24)-6] include exploring its potential as a lead compound for drug development through structure-based drug design approaches.* By leveraging computational modeling techniques, scientists can predict how modifications to its structure might enhance its pharmacological properties.* This iterative process involves designing new analogs based on insights gained from biochemical assays,* followed by experimental validation.*